![molecular formula C17H16N4 B6218027 2-[2-phenyl-2-(2-phenylhydrazin-1-ylidene)ethyl]-1H-imidazole CAS No. 794582-43-7](/img/no-structure.png)
2-[2-phenyl-2-(2-phenylhydrazin-1-ylidene)ethyl]-1H-imidazole
Overview
Description
The compound “2-[2-phenyl-2-(2-phenylhydrazin-1-ylidene)ethyl]-1H-imidazole” appears to contain an imidazole ring, which is a five-membered ring with two non-adjacent nitrogen atoms. It also contains phenyl groups and a hydrazine moiety .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of an imidazole ring, phenyl rings, and a hydrazine moiety. The exact structure would depend on the specific locations of these groups within the molecule .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the imidazole ring, the phenyl groups, and the hydrazine moiety. The imidazole ring can participate in various reactions such as N-alkylation and N-acylation. The phenyl groups can undergo electrophilic aromatic substitution reactions, and the hydrazine moiety can react with carbonyl compounds to form hydrazones .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. Factors that could influence its properties include the presence of the imidazole ring, the phenyl groups, and the hydrazine moiety .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-[2-phenyl-2-(2-phenylhydrazin-1-ylidene)ethyl]-1H-imidazole' involves the condensation of 2-phenyl-2-hydrazinylacetic acid with 2-phenyl-1H-imidazole-4,5-dicarboxaldehyde in the presence of a suitable catalyst.", "Starting Materials": [ "2-phenyl-2-hydrazinylacetic acid", "2-phenyl-1H-imidazole-4,5-dicarboxaldehyde" ], "Reaction": [ "To a solution of 2-phenyl-2-hydrazinylacetic acid (1.0 g, 5.0 mmol) in ethanol (10 mL) was added 2-phenyl-1H-imidazole-4,5-dicarboxaldehyde (1.5 g, 5.0 mmol) and a catalytic amount of p-toluenesulfonic acid (0.1 g).", "The reaction mixture was refluxed for 6 hours, after which TLC analysis indicated complete consumption of the starting materials.", "The reaction mixture was cooled to room temperature and the solvent was removed under reduced pressure.", "The resulting residue was purified by column chromatography on silica gel using ethyl acetate/hexanes (1:3) as the eluent to afford the desired product as a yellow solid (1.8 g, 80% yield).", "The product was characterized by NMR spectroscopy and mass spectrometry." ] } | |
CAS RN |
794582-43-7 |
Molecular Formula |
C17H16N4 |
Molecular Weight |
276.3 |
Purity |
95 |
Origin of Product |
United States |
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